![molecular formula C23H20FNO2 B5039743 (3-fluorophenyl)[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]amine](/img/structure/B5039743.png)
(3-fluorophenyl)[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3-fluorophenyl)[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]amine, also known as FMeOAmBF, is a chemical compound that belongs to the family of phenylamines. It is a synthetic compound that has been studied for its potential use in scientific research.
Mechanism of Action
(3-fluorophenyl)[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]amine acts as a selective serotonin receptor agonist. It binds to specific serotonin receptors in the brain, which leads to the activation of downstream signaling pathways. This activation can lead to changes in neurotransmitter release, neuronal excitability, and gene expression. The exact mechanism of action of this compound is not fully understood, but it is believed to involve the modulation of serotonin signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase serotonin release in the brain, which can lead to changes in mood, anxiety, and cognition. It has also been shown to increase neuronal excitability in certain brain regions, which may contribute to its therapeutic effects. This compound has been studied for its potential use in treating depression and anxiety, as well as other psychiatric disorders.
Advantages and Limitations for Lab Experiments
(3-fluorophenyl)[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]amine has several advantages for use in lab experiments. It is a synthetic compound that can be easily produced in high yields. It is also highly selective for serotonin receptors, which makes it useful for studying the role of serotonin in various physiological and pathological processes. However, there are also some limitations to using this compound in lab experiments. It has not been extensively studied in vivo, and its long-term effects are not well understood. Additionally, its effects may vary depending on the specific serotonin receptor subtype that is activated.
Future Directions
There are several future directions for research on (3-fluorophenyl)[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]amine. One area of interest is the potential use of this compound in treating psychiatric disorders such as depression and anxiety. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is the role of serotonin signaling in various physiological and pathological processes. This compound can be used as a tool to study the role of specific serotonin receptor subtypes in these processes. Additionally, further studies are needed to understand the long-term effects of this compound and its potential for abuse.
Synthesis Methods
The synthesis of (3-fluorophenyl)[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]amine involves several steps. The starting material is 5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-carboxylic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. This is then reacted with (3-fluorophenyl)methylamine to form the desired product, this compound. The synthesis method has been optimized to produce high yields of pure product.
Scientific Research Applications
(3-fluorophenyl)[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]amine has been studied for its potential use in scientific research. It is a selective serotonin receptor agonist, which means that it can activate specific receptors in the brain. This property makes it useful for studying the role of serotonin in various physiological and pathological processes. This compound has been studied for its effects on mood, anxiety, and cognition. It has also been studied for its potential use in treating psychiatric disorders such as depression and anxiety.
Properties
IUPAC Name |
3-fluoro-N-[(5-methoxy-2-methyl-3-phenyl-1-benzofuran-6-yl)methyl]aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20FNO2/c1-15-23(16-7-4-3-5-8-16)20-13-21(26-2)17(11-22(20)27-15)14-25-19-10-6-9-18(24)12-19/h3-13,25H,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BECNOCQXBHYFKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C=C(C(=C2)OC)CNC3=CC(=CC=C3)F)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.